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Compound of Interest

Compound Name: GSK2593074A

Cat. No.: B3002131 Get Quote

Technical Support Center: GSK2593074A
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GSK2593074A. The information is presented in a question-and-answer format to directly

address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK2593074A and what is its mechanism of action?

GSK2593074A, also known as GSK'074, is a potent and selective dual inhibitor of Receptor-

Interacting Protein Kinase 1 (RIPK1) and RIPK3.[1][2][3][4] It functions by binding to both

RIPK1 and RIPK3, thereby inhibiting their kinase activity.[3][4] This dual inhibition effectively

blocks the necroptosis signaling pathway, a form of programmed cell death.[1][5] GSK'074 has

been shown to inhibit necroptosis in various human and murine cell types with an IC50 of

approximately 3 nM.[1][5]

Q2: What are the basic chemical properties of GSK2593074A?

Below is a summary of the key chemical properties of GSK2593074A:
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Property Value

CAS Number 1337531-06-2

Molecular Formula C27H23N5OS

Molecular Weight 465.57 g/mol [1]

Q3: How should I store GSK2593074A?

For long-term storage, GSK2593074A powder should be stored at -20°C for up to 3 years.[6]

Stock solutions in a solvent should be stored at -80°C for up to 1 year.[6] It is recommended to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[6]

Troubleshooting Guide: Insolubility Issues
Q4: I am having trouble dissolving GSK2593074A. What is the recommended solvent?

The recommended solvent for preparing a stock solution of GSK2593074A is dimethyl

sulfoxide (DMSO).[1][6] The solubility in DMSO is approximately 41.67 mg/mL (89.50 mM).[1]

[6]

Q5: My GSK2593074A is not fully dissolving in DMSO, even at the recommended

concentration. What can I do?

If you are experiencing difficulty dissolving GSK2593074A in DMSO, consider the following

troubleshooting steps:

Use fresh, high-quality DMSO: DMSO is hygroscopic and can absorb moisture, which can

significantly impact the solubility of compounds.[1] Always use newly opened or properly

stored anhydrous DMSO.

Apply sonication: Sonication is recommended to aid in the dissolution of GSK2593074A in

DMSO.[6] Gentle warming can also be applied, but be cautious of potential compound

degradation.

Prepare a more dilute stock solution: If the compound still does not fully dissolve, try

preparing a more dilute stock solution. For cell-based assays, it is generally recommended to
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prepare a stock solution that is at least 1000 times more concentrated than the final working

concentration.[6]

Q6: I need to prepare a working solution for my cell culture experiments. How should I dilute

the DMSO stock solution?

When preparing a working solution for cell culture, the DMSO stock solution should be diluted

in your cell culture medium. It is critical to ensure that the final concentration of DMSO in the

culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.[6] If a higher

concentration is necessary, a solvent control group should be included in your experiment to

assess any potential effects of the solvent on the cells.[6]

Q7: I am preparing GSK2593074A for an in vivo study and am observing precipitation. What is

a suitable formulation?

A commonly used formulation for in vivo administration of GSK2593074A involves a co-solvent

system to maintain its solubility in an aqueous solution.[1][6] A recommended formulation

protocol is provided below.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK2593074A Stock Solution in DMSO

Materials: GSK2593074A powder, anhydrous DMSO, sterile microcentrifuge tubes, vortex

mixer, sonicator.

Calculation: To prepare a 10 mM stock solution, weigh out 4.656 mg of GSK2593074A
(Molecular Weight = 465.57 g/mol ).

Procedure: a. Add the weighed GSK2593074A powder to a sterile microcentrifuge tube. b.

Add 1 mL of anhydrous DMSO to the tube. c. Vortex the solution thoroughly. d. If the

compound is not fully dissolved, place the tube in a sonicator bath until the solution is clear.

e. Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-

thaw cycles. f. Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (2 mg/mL)
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This protocol is based on a formulation that has been used for intraperitoneal injection in mice.

[1][6]

Materials: GSK2593074A, DMSO, PEG300, Tween-80, Saline (0.9% NaCl).

Procedure: The following steps should be performed sequentially, ensuring the solution is

clear before adding the next solvent.[6] a. Prepare a concentrated stock solution of

GSK2593074A in DMSO (e.g., 40 mg/mL). To do this, dissolve 2 mg of the compound in 50

µL of DMSO. b. In a separate tube, add 300 µL of PEG300. c. Add the 50 µL of the

GSK2593074A/DMSO stock solution to the PEG300 and mix thoroughly until the solution is

clear. d. Add 50 µL of Tween-80 and mix until the solution is clear. e. Add 600 µL of saline to

bring the total volume to 1 mL. Mix thoroughly. f. The final concentration of this working

solution will be 2 mg/mL. This formulation should be prepared fresh for immediate use.[6]

Visualizations
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Caption: Inhibition of the Necroptosis Pathway by GSK2593074A.
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Experimental Workflow for Solubility Testing
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Caption: Troubleshooting Workflow for Dissolving GSK2593074A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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